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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzothiazole

Cat. No.: B142524 Get Quote

CAS Number: 154327-27-2

This technical guide provides an in-depth overview of 2-Chloro-5-fluorobenzothiazole, a key

intermediate in pharmaceutical synthesis. It is intended for researchers, scientists, and

professionals in the field of drug development and medicinal chemistry. This document covers

the compound's chemical and physical properties, detailed experimental protocols for its

synthesis, and its significant role as a precursor to potent anticancer agents.

Chemical and Physical Properties
2-Chloro-5-fluorobenzothiazole is a halogenated heterocyclic compound belonging to the

benzothiazole class. Its chemical structure incorporates a benzene ring fused to a thiazole ring,

with a chlorine atom at the 2-position and a fluorine atom at the 5-position.

Table 1: Physicochemical Properties of 2-Chloro-5-fluorobenzothiazole
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Property Value Reference

CAS Number 154327-27-2 [1][2][3]

Molecular Formula C₇H₃ClFNS [2][4]

Molecular Weight 187.62 g/mol [2][4]

Appearance Solid [5]

Purity ≥95% [6]

Storage Conditions Inert atmosphere, 2-8°C [4]

SMILES Code
FC1=CC2=C(SC(Cl)=N2)C=C

1
[4]

InChI Key
IHMBREJYLPBYSM-

UHFFFAOYSA-N
[5]

Spectroscopic Data
The structural elucidation of 2-Chloro-5-fluorobenzothiazole is confirmed through various

spectroscopic techniques. Representative data is summarized below.

Table 2: Spectroscopic Data for 2-Chloro-5-fluorobenzothiazole

Technique Data Reference

¹H NMR Spectral data available. [1]

¹³C NMR Spectral data available. [1]

Infrared (IR) Spectral data available. [1]

Mass Spectrometry (MS) Spectral data available. [1]

Synthesis of 2-Chloro-5-fluorobenzothiazole
A common and effective method for the synthesis of 2-Chloro-5-fluorobenzothiazole is the

Sandmeyer reaction, starting from 2-amino-5-fluorobenzothiazole. This reaction involves the
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diazotization of the primary aromatic amine followed by a copper(I) chloride-catalyzed

displacement of the diazonium group with a chloride ion.

Experimental Protocol: Synthesis via Sandmeyer
Reaction
This protocol outlines a plausible method for the synthesis of 2-Chloro-5-fluorobenzothiazole
based on established Sandmeyer reaction procedures.

Materials:

2-Amino-5-fluorobenzothiazole

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Copper(I) Chloride (CuCl)

Ice

Water (H₂O)

Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Standard laboratory glassware and equipment (three-necked flask, dropping funnel, stirrer,

etc.)

Procedure:

Diazotization:

In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 2-

amino-5-fluorobenzothiazole in a mixture of concentrated hydrochloric acid and water.

Cool the solution to 0-5°C using an ice-salt bath.
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Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred reaction

mixture, maintaining the temperature between 0-5°C. The rate of addition should be

controlled to prevent a rise in temperature, which could lead to the decomposition of the

diazonium salt.

After the addition is complete, continue stirring the mixture at 0-5°C for an additional 30

minutes to ensure the complete formation of the diazonium salt.

Sandmeyer Reaction:

In a separate flask, prepare a solution of copper(I) chloride in concentrated hydrochloric

acid and cool it to 0-5°C.

Slowly add the cold diazonium salt solution to the cold copper(I) chloride solution with

vigorous stirring.

The evolution of nitrogen gas should be observed.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for 1-2 hours.

Work-up and Purification:

Extract the reaction mixture with a suitable organic solvent such as dichloromethane.

Combine the organic layers and wash them sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent under reduced pressure to obtain the crude 2-Chloro-5-
fluorobenzothiazole.

The crude product can be further purified by techniques such as column chromatography

or recrystallization to yield the final product of high purity.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Cytoplasm

Nucleus

5F 203

AhR

 Binds

AhR-5F 203
Complex

AhR-5F 203
Complex

 Translocation

AhR/ARNT
Dimer

 Dimerizes with

ARNT

XRE

 Binds to

CYP1A1 Gene

 Activates

CYP1A1 mRNA

 Transcription

CYP1A1 Enzyme

 Translation

Reactive Metabolites

 Metabolizes 5F 203

DNA Adducts

 Forms

Cell Death
(Apoptosis)

 Leads to

 

Start

Seed cells in 96-well plate

Incubate overnight (37°C, 5% CO₂)

Prepare serial dilutions of 5F 203

Treat cells with 5F 203 and controls
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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